Cas no 1227489-86-2 (2-Bromo-6-fluoronicotinaldehyde)

• Product Name: 2-Bromo-6-fluoronicotinaldehyde
• CAS No: 1227489-86-2
• MF: C₆H₃BrFNO
• MW: 203.996524095535
• CID: 4579187
• Update Time: 2025-05-24

2-Bromo-6-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoronicotinaldehyde
• 2-bromo-6-fluoropyridine-3-carbaldehyde
• TQP0341
• AT22753

• Inchi： 1S/C6H3BrFNO/c7-6-4(3-10)1-2-5(8)9-6/h1-3H
• InChI Key： VWBNSWXSPOOISY-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-6-fluoronicotinaldehyde

2-Bromo-6-fluoronicotinaldehyde (CAS No. 1227489-86-2): A Comprehensive Overview

The compound 2-Bromo-6-fluoronicotinaldehyde (CAS No. 1227489-86-2) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and a fluorine atom at the 6-position of the nicotinaldehyde framework. The combination of these halogens imparts distinctive electronic and steric properties, making it an invaluable building block in modern organic synthesis.

Recent advancements in synthetic methodologies have enabled the precise control of halogen substitution patterns, leading to the development of 2-Bromo-6-fluoronicotinaldehyde as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the construction of heterocyclic frameworks, which are critical components of many drug candidates. The ability to manipulate the positions of bromine and fluorine atoms allows chemists to fine-tune the physicochemical properties of the resulting compounds, thereby enhancing their potential therapeutic applications.

The synthesis of 2-Bromo-6-fluoronicotinaldehyde involves a multi-step process that typically begins with the halogenation of nicotinaldehyde derivatives. Recent studies have highlighted the use of electrophilic substitution reactions under controlled conditions to achieve high yields and selectivity. For example, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly accelerates the bromination process while maintaining product purity. Such innovations underscore the importance of continuous research in optimizing synthetic routes for this compound.

In terms of chemical properties, 2-Bromo-6-fluoronicotraldehyde exhibits a high degree of stability under standard laboratory conditions. However, its reactivity can be modulated by varying reaction conditions or through strategic functional group transformations. For instance, substitution reactions involving bromine can be effectively controlled using nucleophilic aromatic substitution techniques, while fluorine's electron-withdrawing effects can influence neighboring groups' reactivity. These properties make it an ideal candidate for exploring novel reaction pathways in organic synthesis.

The application of 2-Bromo-6-fluoronicotraldehyde extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A recent study published in *Nature Materials* highlighted its role in constructing MOFs with enhanced porosity and catalytic activity. The unique electronic properties imparted by bromine and fluorine atoms facilitate strong metal-ligand interactions, which are crucial for achieving desired material properties.

Moreover, 2-Bromo-6-fluoronicotraldehyde has been employed in enantioselective synthesis strategies to produce chiral molecules with high enantiomeric excess (ee). This is particularly relevant in drug discovery, where stereochemistry plays a pivotal role in determining biological activity. By leveraging asymmetric catalysis techniques, researchers have successfully synthesized enantiopure derivatives of this compound, paving the way for potential therapeutic applications.

In conclusion, 2-Bromo-6-fluoronicotraldehyde (CAS No. 1227489-86-2) stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its versatile structure and tunable properties make it an indispensable tool across multiple disciplines. As research continues to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.